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Chemical Profile & Storage Specifications

The following table consolidates the key handling information for MC-Gly-Gly-Phe-Gly-(R)-

Cyclopropane-Exatecan (CAS 2414254-51-4) from supplier data sheets.

Specification Details

CAS Number 2414254-51-4 [1] [2] [3]

Molecular Formula C₅₅H₆₀FN₉O₁₃ [1] [2] [3]

Molecular Weight 1074.12 g/mol [1] [2] [3]

Long-Term Storage
(Powder)

-20°C for 2-3 years [3] [4] [5]

Short-Term Storage
(Powder)

4°C for 2 years (as an alternative to -20°C) [3] [4]

Shipping Condition Ambient temperature [1] [4] [5]

Protective Atmosphere Recommended to store in a sealed environment under nitrogen to avoid

moisture and light [4].
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Specification Details

Appearance Solid; White to off-white or light yellow powder [2] [4] [5]

Frequently Asked Questions (FAQs)

Storage & Handling

Q1: Why is storage under a nitrogen atmosphere recommended? Storing the product in a sealed

container under nitrogen is a protective measure to displace oxygen and humidity from the headspace [4].

This prevents the degradation of the compound by moisture and light, thereby ensuring its chemical stability

and potency over the recommended storage period.

Q2: The powder appears as a light yellow substance. Does this indicate degradation? Not necessarily.

The product's appearance is documented in technical data sheets as ranging from "white to off-white" to

"light yellow" solid powder [2] [4] [5]. A slight yellow tint can fall within the expected physical description.

However, any dramatic color change, such as to a dark brown, or signs of clumping due to moisture

absorption, would be a more reliable indicator of potential degradation.

Q3: Can the product be stored at -80°C? Yes, for longer-term storage of solutions, -80°C is recommended.

When dissolved in a solvent like DMSO, stock solutions can be stored at -80°C for 6 months [2] [3] [4].

Always aliquot solutions to avoid repeated freeze-thaw cycles.

Solution Preparation & In Vivo Formulation

Q4: What is the best solvent for preparing a stock solution? DMSO is the most commonly recommended

solvent. A typical stock concentration of 25 mg/mL can be achieved in DMSO, which may require brief

sonication to fully dissolve [2]. This stock solution can then be used to prepare working formulations for in

vitro or in vivo studies.

Q5: How do I prepare a solution for in vivo administration? Below is a standard workflow for

formulating the compound for injection, based on supplier protocols [2] [4] [5]. Always use freshly prepared
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formulations for in vivo studies.

Prepare DMSO Stock Solution
(25 mg/mL)

Add Co-solvent
(PEG300)

e.g., 100 µL

Add Surfactant
(Tween 80)

Mix well

Dilute to Final Volume
(Saline)

Mix well

Clear Solution Ready
for Administration

Mix well until clear

Click to download full resolution via product page

A specific example for preparing 1 mL of a 2.5 mg/mL working solution is as follows [4]:

Take 100 µL of a 25 mg/mL DMSO stock solution.
Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween 80 and mix again.
Add 450 µL of physiological saline (0.9% NaCl) and mix until the solution is clear.

This results in a final formulation with a DMSO:PEG300:Tween 80:Saline ratio of 10:40:5:45.

Troubleshooting Guide
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Issue Possible Cause Solution & Preventive Action

Poor Solubility Inappropriate solvent;
hygroscopic DMSO.

Use newly opened, anhydrous DMSO. Gently warm
the solution and use a bath sonicator to aid

dissolution [2].

Low
Recovery/Activity

Degradation from

moisture, multiple freeze-
thaws, or improper

storage.

Always store the powder and solutions as

recommended. Prepare small, single-use aliquots
of stock solutions to minimize freeze-thaw cycles [2]

[4].

Formulation Turns
Cloudy

Precipitation of the

compound upon dilution
in aqueous buffers.

Ensure the correct order of addition during

formulation. The compound should first be
dissolved in DMSO, then mixed with PEG300 and

Tween 80 before the final dilution with saline [4].

Key Technical Reminders

To summarize the critical points for successful experimentation:

Confirm Stability: Always note the appearance of the compound upon receipt and before use.

Plan Your Solution: Prepare stock solutions and, especially, in vivo formulations fresh on the day of
the experiment whenever possible.

Follow the Order: Adhere to the specified order of adding solvents and excipients when making
formulations to prevent precipitation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan storage under

nitrogen]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-

storage-under-nitrogen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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